Cas no 294212-39-8 (2-(2R)-oxiran-2-ylquinoxaline)

• Product Name: 2-(2R)-oxiran-2-ylquinoxaline
• CAS No: 294212-39-8
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 6259787
• PubChem ID: 92257215
• Update Time: 2025-06-19

2-(2R)-oxiran-2-ylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-oxiran-2-ylquinoxaline
• 294212-39-8
• 2-[(2R)-oxiran-2-yl]quinoxaline
• EN300-1824131

• Inchi： 1S/C10H8N2O/c1-2-4-8-7(3-1)11-5-9(12-8)10-6-13-10/h1-5,10H,6H2/t10-/m0/s1
• InChI Key： DLBKOKUEWUMLTR-JTQLQIEISA-N
• SMILES： O1C[C@H]1C1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-(2R)-oxiran-2-ylquinoxaline

Introduction to 2-(2R)-oxiran-2-ylquinoxaline (CAS No. 294212-39-8)

2-(2R)-oxiran-2-ylquinoxaline, identified by its Chemical Abstracts Service (CAS) number 294212-39-8, is a compound of significant interest in the field of medicinal chemistry and drug discovery. This heterocyclic molecule combines the structural features of an oxirane ring and a quinoxaline core, making it a versatile scaffold for developing novel therapeutic agents. The (2R)-configuration of the oxirane moiety introduces a specific stereochemical constraint that can influence the biological activity and pharmacokinetic properties of derivatives, making this compound a valuable starting point for further exploration.

The quinoxaline moiety is a well-known pharmacophore found in numerous bioactive molecules, including anticancer, antimicrobial, and anti-inflammatory agents. Its fused bicyclic structure provides a rigid framework that can interact favorably with biological targets. When combined with an oxiran-2-yl substituent, the resulting compound exhibits unique chemical and biological properties that make it particularly attractive for medicinal chemistry applications.

In recent years, there has been growing interest in the development of oxirane-containing derivatives as they offer distinct advantages over traditional pharmacophores. The oxirane ring, also known as an epoxide, is highly reactive and can undergo various chemical transformations, including nucleophilic ring opening, which allows for the facile introduction of diverse functional groups. This reactivity makes 2-(2R)-oxiran-2-ylquinoxaline a promising candidate for generating libraries of compounds with tailored biological activities.

The stereochemistry of the (2R)-configuration is particularly noteworthy, as it can significantly impact the binding affinity and selectivity of drug candidates. Studies have shown that enantiomerically pure compounds often exhibit improved pharmacological profiles compared to their racemic counterparts. The precise spatial arrangement of atoms in 2-(2R)-oxiran-2-ylquinoxaline may contribute to its ability to interact selectively with biological targets, thereby enhancing its therapeutic potential.

Recent research in the field of quinoxaline-based drugs has highlighted their efficacy in treating various diseases, including cancer and infectious disorders. The structural versatility of quinoxalines allows for the design of molecules that can modulate multiple biological pathways simultaneously. For instance, certain quinoxaline derivatives have been reported to inhibit kinases and other enzymes involved in cancer progression. The incorporation of an oxiran-2-yl group into the quinoxaline scaffold may further enhance these properties by introducing additional binding interactions or by enabling post-synthetic modifications.

The synthesis of 2-(2R)-oxiran-2-ylquinoxaline involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the quinoxaline core followed by functionalization with an oxirane group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore derivatives of this compound on a larger scale.

Biological evaluation of 294212-39-8 and its derivatives has revealed promising activities in several disease models. For example, preliminary studies suggest that certain analogs may exhibit potent antitumor effects by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, the reactivity of the oxirane ring allows for further derivatization, enabling researchers to fine-tune the pharmacological properties of these compounds.

The development of novel drug candidates often requires a deep understanding of structure-activity relationships (SAR). By systematically varying different functional groups on the quinoxaline core and the oxirane substituent, researchers can identify optimal molecular architectures that maximize biological activity while minimizing side effects. The unique combination of these two moieties in 2-(2R)-oxiran-2-ylquinoxaline provides a rich framework for such investigations.

In conclusion, 2-(2R)-oxiran-2-ylquinoxaline (CAS No. 294212-39-8) represents a compelling scaffold for medicinal chemistry innovation. Its blend of structural features—specifically the stereochemically defined oxirane ring and the bioactive quinoxaline core—makes it a valuable tool for developing next-generation therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery efforts across academia and industry.